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Compound of Interest

Compound Name: C14H18BrN5O2

Cat. No.: B12631912 Get Quote

Disclaimer: A thorough search of chemical databases did not yield a specific, well-characterized

compound with the molecular formula C14H18BrN5O2. Therefore, this substance must be

treated as a novel or uncharacterized chemical with unknown hazardous properties. The

following guidelines are based on a conservative approach to safety, assuming the substance

is potent and potentially hazardous. It is imperative to conduct a thorough risk assessment

before any handling.

Operational Plan
This plan outlines the essential steps for safely managing C14H18BrN5O2 from receipt to

disposal.

1. Pre-Handling and Risk Assessment:

Information Gathering: Before the substance arrives, make every effort to obtain any

available information from the source, including any known structural class, potential

reactivity, or biological activity.

Risk Assessment: Conduct a formal risk assessment for all planned experiments.[1][2][3][4]

[5] This should identify potential hazards at each step and establish control measures.

Designated Area: Designate a specific area in the laboratory for handling this compound,

preferably within a chemical fume hood or other ventilated enclosure.
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2. Receiving and Storage:

Inspection: Upon receipt, inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the molecular formula

(C14H18BrN5O2), a unique identifier, the date received, and a "Potentially Hazardous -

Handle with Caution" warning.

Storage: Store the compound in a well-ventilated, secure location, away from incompatible

materials.[6] The container should be tightly closed.

3. Handling and Experimental Procedures:

Personal Protective Equipment (PPE): All personnel must wear the appropriate PPE as

detailed in the table below before entering the designated handling area.[6]

Containment: All manipulations of the solid or solutions, including weighing, dissolving, and

transferring, must be performed in a certified chemical fume hood or a glove box to prevent

inhalation of dust or aerosols.

Hygiene: After handling, and before leaving the laboratory, wash hands thoroughly. Do not

eat, drink, or apply cosmetics in the laboratory.

4. Disposal Plan:

Waste Segregation: All waste contaminated with C14H18BrN5O2 (e.g., gloves, pipette tips,

excess material) must be collected in a dedicated, clearly labeled hazardous waste

container.

Labeling: The waste container must be labeled as "Hazardous Waste: C14H18BrN5O2
(Uncharacterized Chemical)".

Disposal: Arrange for disposal through your institution's environmental health and safety

(EHS) office.[7][8] Do not dispose of this chemical down the drain or in regular trash.

Personal Protective Equipment (PPE)
The following table summarizes the recommended PPE for handling C14H18BrN5O2.
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Activity Eyes and Face Respiratory Hand Protection Body Protection

Receiving and

Storage

Safety glasses

with side shields

Not generally

required unless a

leak is suspected

Chemical-

resistant gloves

(e.g., Nitrile)

Lab coat

Weighing and

Aliquoting (Solid)

Chemical splash

goggles and face

shield

N95 respirator or

higher

Two pairs of

chemotherapy-

rated gloves

Disposable gown

with tight cuffs

Handling

Solutions

Chemical splash

goggles

Not required if

handled in a

fume hood

Chemical-

resistant gloves

(e.g., Nitrile)

Lab coat or

disposable gown

Spill Cleanup

Chemical splash

goggles and face

shield

N95 respirator or

higher

(depending on

spill size)

Heavy-duty

chemical-

resistant gloves

Chemical-

resistant apron

or coveralls

Waste Disposal
Safety glasses

with side shields

Not generally

required

Chemical-

resistant gloves

(e.g., Nitrile)

Lab coat

Experimental Workflows and Emergency Protocols
The following diagrams illustrate the recommended workflow for handling C14H18BrN5O2 and

the appropriate emergency response procedures.

Caption: Safe Handling Workflow for C14H18BrN5O2.

Caption: Emergency Response for C14H18BrN5O2 Incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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